Cas no 392254-49-8 (4-benzoyl-N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide)

• Product Name: 4-benzoyl-N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• CAS No: 392254-49-8
• MF: C₂₅H₁₈ClN₃O₂S
• MW: 459.947323322296
• CID: 5801404
• PubChem ID: 5086846
• Update Time: 2025-07-15

4-benzoyl-N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-(2-(4-chlorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, 4-benzoyl-N-[2-(4-chlorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-
• F0396-0164
• ChemDiv3_001656
• 4-benzoyl-N-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• SR-01000442705-1
• HMS1477L06
• Oprea1_569148
• IDI1_020622
• SR-01000442705
• 392254-49-8
• AKOS024576328
• 4-benzoyl-N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• 4-benzoyl-N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide

• Inchi： 1S/C25H18ClN3O2S/c26-19-10-12-20(13-11-19)29-24(21-14-32-15-22(21)28-29)27-25(31)18-8-6-17(7-9-18)23(30)16-4-2-1-3-5-16/h1-13H,14-15H2,(H,27,31)
• InChI Key： QZMKIOPYTSVMIO-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(Cl)C=C2)N=C2CSCC2=1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 459.0808257g/mol
• Monoisotopic Mass: 459.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-benzoyl-N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide

Introduction to Compound with CAS No. 392254-49-8 and Product Name: 4-benzoyl-N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide

Compounds in the realm of pharmaceutical chemistry often exhibit remarkable potential as therapeutic agents due to their intricate molecular architectures and biological interactions. One such compound, identified by the CAS number 392254-49-8, has garnered significant attention in recent years for its unique chemical structure and promising pharmacological properties. The product name, 4-benzoyl-N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide, provides a detailed insight into its molecular composition, highlighting key functional groups that contribute to its biological activity.

The core structure of this compound features a benzamide moiety linked to a thienopyrazole ring system, which is further substituted with a 4-chlorophenyl group. This particular arrangement of heterocyclic and aromatic rings is known to enhance binding affinity to biological targets, making it a valuable scaffold for drug discovery. The benzoyl group at the N-position of the benzamide moiety not only contributes to the overall solubility and stability of the compound but also plays a crucial role in modulating its pharmacokinetic profile.

Recent advancements in medicinal chemistry have demonstrated that thienopyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the thieno[3,4-c]pyrazol core in this compound is particularly noteworthy, as it has been shown to interact with various enzymes and receptors involved in disease pathways. For instance, studies have suggested that thienopyrazole derivatives can inhibit the activity of Janus kinases (JAKs), which are implicated in autoimmune disorders and inflammation.

The 4-chlorophenyl substituent on the thienopyrazole ring further enhances the compound's potential therapeutic applications by influencing its electronic properties and binding interactions. Chlorophenyl groups are known to increase lipophilicity, which can improve membrane permeability and thus enhance drug absorption. Additionally, the electron-withdrawing nature of chlorine atoms can modulate the reactivity of adjacent functional groups, leading to more potent biological effects.

In vitro studies have begun to unravel the mechanism of action of this compound, revealing its potential as an inhibitor of specific enzymes involved in cancer progression. The benzamide moiety has been identified as a key pharmacophore responsible for binding to target proteins, while the thienopyrazole ring system contributes to sustained binding affinity. This dual interaction mechanism suggests that the compound may exhibit high selectivity for its intended biological targets.

One particularly exciting aspect of this compound is its ability to modulate signaling pathways associated with tumor growth and metastasis. Preclinical trials have shown that derivatives of thienopyrazole can disrupt key signaling cascades such as MAPK and PI3K/Akt, which are frequently dysregulated in cancer cells. The benzoyl-N-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide structure appears to be well-positioned to interact with these pathways effectively.

The pharmacokinetic properties of this compound are also worth mentioning. Due to its balanced lipophilicity and solubility profile, it is expected to exhibit good oral bioavailability and prolonged half-life upon administration. These characteristics are critical for ensuring therapeutic efficacy while minimizing dosing frequency. Furthermore, preliminary data suggest that the compound undergoes minimal metabolism by cytochrome P450 enzymes, reducing the risk of drug-drug interactions.

Recent research has also explored the potential use of this compound in combination therapies. By pairing it with other agents that target different aspects of cancer biology, researchers hope to achieve synergistic effects that could overcome drug resistance mechanisms. For example, combining thienopyrazole derivatives with kinase inhibitors or immunotherapy agents has shown promising results in preclinical models.

The synthesis of this compound presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision and yield. Key synthetic steps involve multi-component reactions between appropriately substituted precursors followed by functional group transformations. These strategies ensure that each part of the molecule is assembled correctly before final purification.

As interest in targeted therapies continues to grow worldwide,392254-49-8 represents an important contribution from medicinal chemists seeking novel solutions for complex diseases like cancer and inflammation-related disorders. Its unique combination of structural features makes it an attractive candidate for further development into a new generation therapeutic agent.